Cas no 1256561-52-0 (Ethyl 2-Bromo-4-Chloronicotinate)

• Product Name: Ethyl 2-Bromo-4-Chloronicotinate
• CAS No: 1256561-52-0
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD28040919
• CID: 3167291
• PubChem ID: 59589350
• Update Time: 2025-10-28

Ethyl 2-Bromo-4-Chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Bromo-4-Chloronicotinate
• Ethyl2-bromo-4-chloronicotinate
• WQSVIFKDORWTIL-UHFFFAOYSA-N
• DS-7328
• Z2182040257
• 3-Pyridinecarboxylic acid, 2-bromo-4-chloro-, ethyl ester
• DB-220542
• 1256561-52-0
• MFCD28040919
• ethyl 2-bromo-4-chloropyridine-3-carboxylate
• FD10655
• EN300-305532
• SCHEMBL844466
• AKOS024260089
• 865-916-2
• GAC56152

• MDL： MFCD28040919
• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)6-5(10)3-4-11-7(6)9/h3-4H,2H2,1H3
• InChI Key： WQSVIFKDORWTIL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)C(=O)OCC

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-Bromo-4-Chloronicotinate

Comprehensive Guide to Ethyl 2-Bromo-4-Chloronicotinate (CAS No. 1256561-52-0): Properties, Applications, and Industry Insights

Ethyl 2-Bromo-4-Chloronicotinate (CAS No. 1256561-52-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring both bromo and chloro substituents on its pyridine ring, has gained attention for its role as a key intermediate in synthesizing bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, understanding the properties and applications of Ethyl 2-Bromo-4-Chloronicotinate becomes crucial for researchers and industry professionals.

The molecular structure of Ethyl 2-Bromo-4-Chloronicotinate combines halogenated pyridine motifs with an ester functional group, offering unique reactivity patterns. Recent studies highlight its significance in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for creating complex molecular architectures. As the pharmaceutical industry shifts toward targeted therapies and small-molecule drugs, intermediates like this compound are experiencing growing demand in high-throughput screening libraries.

From a synthetic chemistry perspective, 1256561-52-0 serves as a versatile building block due to its orthogonal reactivity sites. The bromo substituent at the 2-position participates readily in metal-catalyzed reactions, while the 4-chloro group offers selective modification opportunities. This dual functionality makes it valuable for constructing multi-substituted nicotinate derivatives, which are increasingly relevant in crop protection formulations and medicinal chemistry applications.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for Ethyl 2-Bromo-4-Chloronicotinate. Researchers are exploring catalytic halogenation techniques and solvent-free esterification processes to reduce environmental impact. These developments align with the pharmaceutical industry's push toward Process Intensification and Quality by Design (QbD) principles, addressing common search queries about eco-friendly synthesis of halogenated intermediates.

The compound's stability profile makes it suitable for long-term storage and international shipping, important considerations for global supply chains. Analytical characterization typically involves HPLC purity testing, GC-MS analysis, and NMR spectroscopy, with many researchers searching for optimal analytical methods for quality control. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications that would restrict its research use.

Market trends indicate growing interest in custom synthesis services for 1256561-52-0, particularly from contract research organizations (CROs) serving the drug discovery sector. The compound's application in developing kinase inhibitors and antiviral agents has driven this demand, reflecting broader industry focus on precision medicine approaches. Patent literature reveals its incorporation in several proprietary compound libraries, answering frequent queries about its IP status and commercial availability.

For formulation scientists, the logP value and solubility profile of Ethyl 2-Bromo-4-Chloronicotinate make it particularly interesting for prodrug development strategies. These physicochemical properties are frequently searched in relation to ADME optimization in early-stage drug discovery. The compound's balanced lipophilicity allows for reasonable membrane permeability while maintaining sufficient aqueous solubility for biological testing.

Quality specifications for research-grade 1256561-52-0 typically require ≥98% purity, with strict control of heavy metal content and residual solvents. These parameters address common purchaser concerns about batch-to-batch consistency in synthetic intermediates. Analytical certificates often include chromatograms and spectral data, responding to the research community's need for comprehensive compound characterization documentation.

Emerging applications in material science have expanded the utility of Ethyl 2-Bromo-4-Chloronicotinate beyond life sciences. Its incorporation into organic electronic materials and coordination polymers demonstrates the compound's versatility. This interdisciplinary potential answers growing search trends about multi-domain applications of specialty chemicals, particularly those with halogenated aromatic structures.

From a regulatory standpoint, 1256561-52-0 currently faces no significant usage restrictions in research settings, making it accessible for academic and industrial laboratories worldwide. However, researchers should stay informed about evolving chemical regulations, especially concerning halogenated compounds. The substance's REACH compliance status and SDS documentation requirements are common topics in procurement discussions.

Future research directions for Ethyl 2-Bromo-4-Chloronicotinate include exploring its potential in click chemistry applications and as a precursor for fluorinated analogs. The growing importance of 19F NMR probes in biochemical studies has spurred interest in developing efficient synthetic routes to such derivatives. These developments align with search trends focusing on next-generation imaging agents and biochemical tools.

In conclusion, Ethyl 2-Bromo-4-Chloronicotinate (CAS No. 1256561-52-0) represents a valuable chemical entity with diverse applications across pharmaceutical, agrochemical, and material science domains. Its unique structural features and reactivity profile continue to inspire innovative research, addressing current challenges in molecular design and sustainable chemistry. As synthetic methodologies advance, this compound will likely maintain its relevance in cutting-edge scientific investigations.